Cas no 14675-99-1 ((N-BOC-Amino)(naphthalen-1-yl)acetic acid)

• Product Name: (N-BOC-Amino)(naphthalen-1-yl)acetic acid
• CAS No: 14675-99-1
• MF: C₁₇H₁₉NO₄
• MW: 301.337064981461
• CID: 120570
• PubChem ID: 4122650
• Update Time: 2025-11-01

(N-BOC-Amino)(naphthalen-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 1-Naphthaleneaceticacid, a-[[(1,1-dimethylethoxy)carbonyl]amino]-
• 1-NAPHTHALENEACETIC ACID,α-[[(1,1-DIMETHYLETHOXY)CARBONYL]AMINO]-
• TERT-BUTOXYCARBONYLAMINO-NAPHTHALEN-1-YL-ACETIC ACID
• (N-BOC-Amino)(naphthalen-1-yl)acetic acid
• SCHEMBL11049742
• HRBQDQOOFCWHTR-UHFFFAOYSA-N
• tert-butoxycarbonylamino-naphthalen-1-yl-aceticacid
• 14675-99-1
• AKOS026745521
• 2-[(2-methylpropan-2-yl)oxycarbonylamino]-2-naphthalen-1-ylacetic acid
• AB08702
• 2-((tert-Butoxycarbonyl)amino)-2-(naphthalen-1-yl)aceticacid
• 1-naphthaleneacetic acid,a-[[(1,1-dimethylethoxy)carbonyl]amino]-
• (R)-TERT-BUTOXYCARBONYLAMINO-NAPHTHALEN-1-YL-ACETIC ACID
• Boc-(S)-naphthyl glycine
• 2-{[(tert-butoxy)carbonyl]amino}-2-(naphthalen-1-yl)acetic acid
• AB33263
• EN300-1071248
• a-(Boc-amino)-1-naphthaleneacetic acid
• 2-((tert-Butoxycarbonyl)amino)-2-(naphthalen-1-yl)acetic acid
• BS-27650
• N12891

• MDL： MFCD07388849
• Inchi： 1S/C17H19NO4/c1-17(2,3)22-16(21)18-14(15(19)20)13-10-6-8-11-7-4-5-9-12(11)13/h4-10,14H,1-3H3,(H,18,21)(H,19,20)
• InChI Key： HRBQDQOOFCWHTR-UHFFFAOYSA-N
• SMILES： O(C(NC(C(=O)O)C1C=CC=C2C=CC=CC=12)=O)C(C)(C)C

Computed Properties

• Exact Mass: 301.13100
• Monoisotopic Mass: 301.131
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 415
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• PSA: 75.63000
• LogP: 3.88110

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on (N-BOC-Amino)(naphthalen-1-yl)acetic acid

Comprehensive Overview of (N-BOC-Amino)(naphthalen-1-yl)acetic acid (CAS No. 14675-99-1)

(N-BOC-Amino)(naphthalen-1-yl)acetic acid (CAS No. 14675-99-1) is a specialized organic compound widely utilized in pharmaceutical research, peptide synthesis, and material science. Its unique structure, featuring a naphthalene ring and a BOC-protected amino group, makes it a valuable intermediate for designing bioactive molecules. Researchers and manufacturers often seek this compound for its role in drug discovery and bioconjugation, aligning with current trends in targeted therapy and precision medicine.

The growing demand for high-purity intermediates like (N-BOC-Amino)(naphthalen-1-yl)acetic acid reflects the pharmaceutical industry's focus on small-molecule APIs and peptide-based therapeutics. Recent advancements in cancer research and neurodegenerative disease studies have further highlighted its relevance. For instance, its naphthalene moiety contributes to enhanced lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in CNS drug development.

From a synthetic perspective, CAS 14675-99-1 is often employed in solid-phase peptide synthesis (SPPS) due to its compatibility with BOC chemistry. This aligns with the increasing popularity of custom peptide synthesis services, as evidenced by frequent searches for terms like "BOC-protected amino acids" and "naphthalene derivatives in drug design". The compound’s stability under acidic conditions also makes it suitable for prodrug development, another trending area in biopharmaceutical innovation.

Quality control of (N-BOC-Amino)(naphthalen-1-yl)acetic acid is paramount, with analytical techniques such as HPLC, NMR, and mass spectrometry ensuring batch consistency. Laboratories frequently inquire about "CAS 14675-99-1 specifications" or "BOC-naphthylacetic acid applications", underscoring the need for detailed technical data. The compound’s melting point, solubility, and storage conditions are critical parameters for end-users in academic and industrial settings.

Environmental and regulatory considerations are also pivotal. While 14675-99-1 is not classified as hazardous, its handling requires standard laboratory safety protocols. The rise of green chemistry has spurred interest in eco-friendly synthesis routes for such intermediates, addressing queries like "sustainable peptide coupling reagents". This compound’s versatility continues to inspire innovations in catalysis and biomaterial engineering, cementing its role in modern chemical sciences.

In summary, (N-BOC-Amino)(naphthalen-1-yl)acetic acid (CAS No. 14675-99-1) bridges multiple disciplines, from medicinal chemistry to nanotechnology. Its applications in drug delivery systems and diagnostic probes resonate with today’s emphasis on theranostics. As research evolves, this compound remains a cornerstone for next-generation therapeutics, answering the demand for specialty chemicals with high structural diversity and functional adaptability.